Cas no 74744-36-8 (1-Dodecen-3-yne)

• Product Name: 1-Dodecen-3-yne
• CAS No: 74744-36-8
• MF: C₁₂H₂₀
• MW: 164.287203788757
• CID: 540588
• Update Time: 2023-08-02

1-Dodecen-3-yne Chemical and Physical Properties

Names and Identifiers

• 1-Dodecen-3-yne
• 1-Dodecen-3-yne.
• dodec-1-en-3-yne
• 1-dodecene-3-yne
• LLESGDAMQLBSDO-UHFFFAOYSA-N

• Inchi： 1S/C12H20/c1-3-5-7-9-11-12-10-8-6-4-2/h3H,1,4,6,8-12H2,2H3
• InChI Key： LLESGDAMQLBSDO-UHFFFAOYSA-N
• SMILES： C(CCCC#CC=C)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 153
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.7964
• Boiling Point: 226.79°C (estimate)
• Refractive Index: 1.4510